Cas no 26329-66-8 (Butanoic acid, 4-chloro-3-hydroxy-)

• Product Name: Butanoic acid, 4-chloro-3-hydroxy-
• CAS No: 26329-66-8
• MF: C₄H₇ClO₃
• MW: 138.549580812454
• CID: 1426483
• PubChem ID: 10129995
• Update Time: 2025-04-20

Butanoic acid, 4-chloro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-chloro-3-hydroxy-
• 4-chloro-3-hydroxybutyric acid
• 26329-66-8
• SCHEMBL374298
• 4-chloro-3-hydroxybutanoic acid
• 95574-97-3
• 4-chloro-3-hydroxybutanoate

• Inchi： 1S/C4H7ClO3/c5-2-3(6)1-4(7)8/h3,6H,1-2H2,(H,7,8)
• InChI Key： AKDAXGMVRMXFOO-UHFFFAOYSA-N
• SMILES： ClCC(CC(=O)O)O

Computed Properties

• Exact Mass: 138.00841
• Monoisotopic Mass: 138.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53